Cas no 1890785-43-9 (3-(4-methoxy-3,5-dimethylphenyl)methylazetidine)

• Product Name: 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine
• CAS No: 1890785-43-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6231861
• PubChem ID: 116925353
• Update Time: 2025-06-13

3-(4-methoxy-3,5-dimethylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine
• EN300-1765308
• 3-[(4-methoxy-3,5-dimethylphenyl)methyl]azetidine
• 1890785-43-9

• Inchi： 1S/C13H19NO/c1-9-4-11(6-12-7-14-8-12)5-10(2)13(9)15-3/h4-5,12,14H,6-8H2,1-3H3
• InChI Key： JENRRPRQBSQKLZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)CC1CNC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine

3-(4-methoxy-3,5-dimethylphenyl)methylazetidine (CAS No. 1890785-43-9): A Comprehensive Overview

3-(4-Methoxy-3,5-dimethylphenyl)methylazetidine (CAS No. 1890785-43-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of a methoxy group and dimethylphenyl substituents on the azetidine ring imparts distinct chemical and biological characteristics, making it a valuable candidate for various research endeavors.

The methoxy group (OCH₃) is a common functional group in organic chemistry, known for its electron-donating properties. In the context of 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine, the methoxy group enhances the electron density on the aromatic ring, which can influence the compound's reactivity and binding affinity to biological targets. The dimethylphenyl substituents (C₆H₄(CH₃)₂) further contribute to the compound's hydrophobicity and steric hindrance, affecting its solubility and membrane permeability.

Recent studies have explored the potential of 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine in various therapeutic areas. One notable application is in the development of novel analgesic agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent analgesic activity by modulating specific pain pathways. The unique combination of the methoxy and dimethylphenyl groups in 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine may enhance its efficacy and selectivity as an analgesic agent.

In addition to pain management, 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and chronic inflammatory conditions are major health concerns globally. Studies have demonstrated that azetidine derivatives can inhibit key inflammatory mediators, such as cytokines and prostaglandins. The presence of the methoxy group in 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine may enhance its anti-inflammatory properties by stabilizing the molecule and improving its bioavailability.

The pharmacokinetic properties of 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine have also been a focus of recent research. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for optimizing drug dosing and minimizing side effects. Studies have shown that the dimethylphenyl substituents in 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine contribute to its favorable pharmacokinetic profile by enhancing its lipophilicity and reducing its metabolic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are promising and suggest that further clinical development is warranted.

In conclusion, 3-(4-methoxy-3,5-dimethylphenyl)methylazetidine (CAS No. 1890785-43-9) is a promising compound with potential applications in pain management, anti-inflammatory therapy, and other therapeutic areas. Its unique structural features, including the methoxy group and dimethylphenyl substituents, contribute to its biological activity and pharmacological profile. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, making it an exciting area of study in medicinal chemistry and pharmaceutical research.